Cas no 898784-39-9 (2-(3-Cyanophenyl)-4'-iodoacetophenone)

2-(3-Cyanophenyl)-4'-iodoacetophenone structure
898784-39-9 structure
Product Name:2-(3-Cyanophenyl)-4'-iodoacetophenone
CAS No:898784-39-9
MF:C15H10INO
MW:347.150475978851
CID:868111
PubChem ID:24723928
Update Time:2025-07-30

2-(3-Cyanophenyl)-4'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

    • 2-(3-CYANOPHENYL)-4'-IODOACETOPHENONE
    • 3-[2-(4-iodophenyl)-2-oxoethyl]benzonitrile
    • 2-(2,5-DIMETHYL-1H-PYRROL-1-YL)ETHANOL
    • MFCD02260743
    • DTXSID40642327
    • 898784-39-9
    • AKOS016019494
    • 2-(3-Cyanophenyl)-4'-iodoacetophenone
    • MDL: MFCD02260743
    • Inchi: 1S/C15H10INO/c16-14-6-4-13(5-7-14)15(18)9-11-2-1-3-12(8-11)10-17/h1-8H,9H2
    • InChI Key: NZLFMALWMSEJAH-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)C(CC1C=CC=C(C#N)C=1)=O

Computed Properties

  • Exact Mass: 346.98100
  • Monoisotopic Mass: 346.98071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86000
  • LogP: 3.58828

2-(3-Cyanophenyl)-4'-iodoacetophenone Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(3-Cyanophenyl)-4'-iodoacetophenone Pricemore >>

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